Cas no 97070-55-8 ((E)-3-Methyl-2-phenyl-8-(prop-1-enyl)-4H-chromen-4-one)
97070-55-8 structure
Product Name:(E)-3-Methyl-2-phenyl-8-(prop-1-enyl)-4H-chromen-4-one
CAS No:97070-55-8
MF:C19H16O2
MW:276.329145431519
CID:61879
PubChem ID:6437299
Update Time:2025-04-18
(E)-3-Methyl-2-phenyl-8-(prop-1-enyl)-4H-chromen-4-one Chemical and Physical Properties
Names and Identifiers
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- (E)-3-Methyl-2-phenyl-8-(prop-1-enyl)-4H-chromen-4-one
- (E)-3-Methyl-2-phenyl-8-(prop-1-enyl)-4H-1-benzopyran-4-one
- (E)-3-Methyl-2-phenyl-8-(prop-1-en-1-yl)-4H-chromen-4-one
- 3468-00-6
- EINECS 222-424-7
- 3-methyl-2-phenyl-8-[(1E)-prop-1-en-1-yl]-4H-chromen-4-one
- EC 222-424-7
- 3-Methyl-2-phenyl-8-(1-propenyl)-4-benzopyrone
- 97070-55-8
- 3-methyl-2-phenyl-8-[(E)-prop-1-enyl]chromen-4-one
-
- Inchi: 1S/C19H16O2/c1-3-8-14-11-7-12-16-17(20)13(2)18(21-19(14)16)15-9-5-4-6-10-15/h3-12H,1-2H3/b8-3+
- InChI Key: FDZILCXQMSTFED-FPYGCLRLSA-N
- SMILES: O1C(C2C=CC=CC=2)=C(C)C(C2C=CC=C(/C=C/C)C1=2)=O
Computed Properties
- Exact Mass: 276.115029749g/mol
- Monoisotopic Mass: 276.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.159
(E)-3-Methyl-2-phenyl-8-(prop-1-enyl)-4H-chromen-4-one Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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